1-Pentene 1-Pentene 1-pentene is a colorless liquid with an odor of gasoline. Flash point -20°F (Aldrich). Insoluble in water and less dense than water. Hence floats on water. Flammable vapor is produced. Boiling point 86°F. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 109-67-1
VCID: VC0089616
InChI: InChI=1S/C5H10/c1-3-5-4-2/h3H,1,4-5H2,2H3
SMILES: CCCC=C
Molecular Formula: C5H10
Molecular Weight: 70.13 g/mol

1-Pentene

CAS No.: 109-67-1

Main Products

VCID: VC0089616

Molecular Formula: C5H10

Molecular Weight: 70.13 g/mol

1-Pentene - 109-67-1

CAS No. 109-67-1
Product Name 1-Pentene
Molecular Formula C5H10
Molecular Weight 70.13 g/mol
IUPAC Name pent-1-ene
Standard InChI InChI=1S/C5H10/c1-3-5-4-2/h3H,1,4-5H2,2H3
Standard InChIKey YWAKXRMUMFPDSH-UHFFFAOYSA-N
SMILES CCCC=C
Canonical SMILES CCCC=C
Boiling Point 85.8 °F at 760 mm Hg (USCG, 1999)
29.9 °C
Colorform Liquid
Colorless liquid
LIQ @ ROOM TEMP
Density 0.641 at 68 °F (USCG, 1999)
0.6405 @ 20 °C/4 °C
Flash Point -60 °F (USCG, 1999)
-18 °C OC /From table/
Melting Point -265 °F (USCG, 1999)
-165.2 °C
Physical Description 1-pentene is a colorless liquid with an odor of gasoline. Flash point -20°F (Aldrich). Insoluble in water and less dense than water. Hence floats on water. Flammable vapor is produced. Boiling point 86°F. (USCG, 1999)
GasVapor; Liquid
Liquid
Description 1-pentene is a colorless liquid with an odor of gasoline. Flash point -20°F (Aldrich). Insoluble in water and less dense than water. Hence floats on water. Flammable vapor is produced. Boiling point 86°F. (USCG, 1999)
Solubility 0.00 M
Sol in all proportions in alcohol, ether, and benzene
Miscible in ethanol and ethyl ether, soluble in benzene.
In water, 148 mg/l @ 25 °C
Synonyms 1-pentene
Vapor Density 2.42 (AIR= 1)
Vapor Pressure 634.75 mmHg
635 mm Hg @ 25 °C
60.8 mm Hg @ 25 °C
PubChem Compound 8004
Last Modified Nov 11 2021
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